1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)(3-phenyl-1H-inden-1-ylidene)(4,5-dichloro-1,3-diethyl-1,3-dihydro-2H-imidazol-2-ylidene)ruthenium(II) chloride

• IUPAC Name: 1,3-bis(2,4,6-trimethylphenyl)-4,5-dihydro-2H-imidazol-1-ium-2-ide;4,5-dichloro-1,3-diethyl-2H-imidazol-1-ium-2-ide;dichloro-(3-phenylinden-1-ylidene)ruthenium
• InChI: InChI=1S/C21H26N2.C15H10.C7H10Cl2N2.2ClH.Ru/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)15;1-3-10-5-11(4-2)7(9)6(10)8;;;/h9-12H,7-8H2,1-6H3;1-9,11H;3-4H2,1-2H3;2*1H;/q;;;;;+2/p-2
• InChI Key: UKMDEBXVIOXRFS-UHFFFAOYSA-L
• Canonical SMILES: CCN1[C-]=[N+](C(=C1Cl)Cl)CC.CC1=CC(=C(C(=C1)C)N2CC[N+](=[C-]2)C3=C(C=C(C=C3C)C)C)C.C1=CC=C(C=C1)C2=CC(=[Ru](Cl)Cl)C3=CC=CC=C32
• Molecular Formula: C43H46Cl4N4Ru
• Molecular Weight: 861.7 g/mol

Description

1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)(3-phenyl-1H-inden-1-ylidene)(4,5-dichloro-1,3-diethyl-1,3-dihydro-2H-imidazol-2-ylidene)ruthenium(II) chloride is a useful research compound. Its molecular formula is C43H46Cl4N4Ru and its molecular weight is 861.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 862.149048 g/mol and the complexity rating of the compound is 1280. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis

Catalytic systems prepared in situ from a source of ruthenium, including precursors similar to the mentioned complex, have been extensively utilized in ring-closing metathesis reactions. These systems have been effective in rearranging silylated enynes and allyl propargyl ethers into cyclic derivatives bearing a conjugated diene structure. The catalytic activity is enhanced by the presence of imidazolium or imidazolinium salts, demonstrating the versatility and efficiency of ruthenium-based catalysts in organic synthesis (Sémeril, Bruneau, & Dixneuf, 2002).

Materials Science

Ruthenium compounds have also been explored for their potential in materials science, particularly in the creation of plastic scintillators. These materials are essential in radiation detection technologies, and the incorporation of ruthenium-based complexes has been investigated to improve the scintillation properties, including efficiency and stability, of polymethyl methacrylate-based scintillators (Salimgareeva & Kolesov, 2005).

Potential Biomedical Applications

The antitumor properties of ruthenium compounds, including those structurally related to the mentioned complex, have been a subject of significant interest. These compounds offer the potential of reduced toxicity compared to traditional chemotherapeutic agents and have been shown to possess promising cytotoxic profiles against various cancer cell lines. The unique mechanism of action and the possibility of functionalization make ruthenium-based complexes a promising area of research in the development of new anticancer drugs (Motswainyana & Ajibade, 2015).